Cas no 1218509-92-2 (ethyl 2-amino-2-(3,4-difluorophenyl)acetate)

• Product Name: ethyl 2-amino-2-(3,4-difluorophenyl)acetate
• CAS No: 1218509-92-2
• CID: 2131229
• Update Time: 2025-05-19

ethyl 2-amino-2-(3,4-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(3,4-difluorophenyl)acetate
• Benzeneacetic acid, α-amino-3,4-difluoro-, ethyl ester

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(3,4-difluorophenyl)acetate

Research Brief on Ethyl 2-amino-2-(3,4-difluorophenyl)acetate (CAS: 1218509-92-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-2-(3,4-difluorophenyl)acetate (CAS: 1218509-92-2) is a fluorinated amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and infectious diseases. The presence of the difluorophenyl moiety enhances its metabolic stability and bioavailability, making it a valuable scaffold for pharmaceutical research.

Recent studies have focused on the synthetic pathways and optimization of ethyl 2-amino-2-(3,4-difluorophenyl)acetate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method, achieving enantiomeric excess (ee) values exceeding 98%. This advancement is critical for the production of chiral drugs, where stereochemical purity is paramount for efficacy and safety. The study also highlighted the compound's role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are being explored for their neuroprotective properties.

In addition to its synthetic utility, ethyl 2-amino-2-(3,4-difluorophenyl)acetate has been investigated for its direct biological activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on bacterial aminoacyl-tRNA synthetases, suggesting potential as an antibiotic adjuvant. The difluorophenyl group was found to enhance binding affinity to the target enzymes, thereby increasing the compound's potency against multidrug-resistant pathogens. These findings open new avenues for combating antibiotic resistance, a pressing global health challenge.

Another promising application of this compound lies in its incorporation into peptide-based therapeutics. Researchers have utilized ethyl 2-amino-2-(3,4-difluorophenyl)acetate to modify peptide backbones, resulting in improved pharmacokinetic profiles. A 2023 study in ACS Chemical Biology reported that fluorinated peptides derived from this compound exhibited enhanced membrane permeability and proteolytic stability compared to their non-fluorinated counterparts. This property is particularly valuable for the development of orally bioavailable peptide drugs, which traditionally face delivery challenges.

The safety profile and toxicological aspects of ethyl 2-amino-2-(3,4-difluorophenyl)acetate have also been subjects of recent investigation. Preliminary in vitro and in vivo studies indicate favorable toxicity profiles at therapeutic concentrations, though further preclinical evaluation is warranted. Regulatory considerations regarding fluorinated compounds are being actively discussed in the pharmaceutical community, with particular attention to environmental persistence and biodegradability.

Looking ahead, the versatility of ethyl 2-amino-2-(3,4-difluorophenyl)acetate positions it as a compound of continuing interest in drug discovery. Its applications span from central nervous system disorders to infectious diseases and beyond. Future research directions may include exploration of its use in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, where the difluorophenyl group could provide optimal physicochemical properties for linker design. As synthetic methodologies continue to advance and biological understanding deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.